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Compound of Interest

Compound Name: Metabolex-36

Cat. No.: B608977

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and in vivo
administration of Metabolex-36, a selective G protein-coupled receptor 120 (GPR120/FFAR4)
agonist. The following sections detail the necessary materials, formulation procedures, and
administration guidelines for preclinical studies in murine models.

Product Information and Storage

e Product Name: Metabolex-36

o Mechanism of Action: Selective GPR120 agonist. Activation of GPR120 stimulates Gaq,
Gas, and B-arrestin signaling pathways, leading to increased GLP-1 secretion and anti-
inflammatory effects.[1]

» Solubility: Soluble in Dimethyl Sulfoxide (DMSO).

o Storage Conditions: For short-term storage (days to weeks), keep at 0 - 4°C in a dry, dark
environment. For long-term storage (months to years), store at -20°C.

In Vivo Formulation and Dosing
Quantitative Data Summary

The following table summarizes key in vitro and in vivo parameters for Metabolex-36 in mice.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b608977?utm_src=pdf-interest
https://www.benchchem.com/product/b608977?utm_src=pdf-body
https://www.benchchem.com/product/b608977?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://www.benchchem.com/product/b608977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Species Assay/Route Reference
Dynamic Mass
EC50 (mouse o
130 + 20 nM Mouse Redistribution [1]
GPR120)
(DMR)
EC50 (human Calcium
1800 + 190 nM Human o [1]
GPR120) Mobilization
Oral Gavage 30, 100, 300 Oral Glucose
Mouse [2][3]
Dose (OGTT) mg/kg Tolerance Test
Intravenous
Oral Gavage
100 mg/kg Mouse Glucose [1]
Dose (IVGTT)
Tolerance Test
_ 0.5% HPMC,
Vehicle for Oral ) )
0.1% Tween-80 Mouse In vivo studies [1]
Gavage ]
In water
o Short half-life,
Pharmacokinetic _ . _
suitable for acute  Mouse In vivo studies [1]

Note

studies

Preparation of Dosing Solution for Oral Gavage

This protocol describes the preparation of a 10 mg/mL suspension of Metabolex-36 in a

vehicle suitable for oral administration in mice.

Materials:

Metabolex-36 powder

Hydroxypropyl methylcellulose (HPMC)

Tween-80 (Polysorbate 80)

Sterile, deionized water

Sterile conical tubes (15 mL and 50 mL)
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Magnetic stirrer and stir bar

Sonicator (optional)

Analytical balance

Spatula

Protocol:

e Prepare the Vehicle (0.5% HPMC, 0.1% Tween-80 in water):

o For 10 mL of vehicle, weigh 50 mg of HPMC and 10 mg of Tween-80.

o In a 15 mL conical tube, add the Tween-80 to 9.94 mL of sterile water. Mix thoroughly.

o Slowly add the HPMC to the Tween-80 solution while vortexing or stirring to prevent
clumping.

o Stir the solution for at least 1 hour, or until the HPMC is fully dissolved and the solution is
clear. Gentle heating can aid dissolution, but the solution should be cooled to room
temperature before adding the compound.

e Prepare the Metabolex-36 Suspension:

o Weigh the required amount of Metabolex-36. For a 10 mg/mL solution, weigh 100 mg of
Metabolex-36 for a final volume of 10 mL.

o Add the weighed Metabolex-36 powder to the prepared vehicle.

o Vortex the suspension vigorously for 5-10 minutes to ensure a homogenous mixture.

o For improved homogeneity, sonicate the suspension for 10-15 minutes.

o Visually inspect the suspension to ensure there are no large aggregates.

¢ Administration:
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o The typical volume for oral gavage in mice is 5-10 mL/kg. For a 25g mouse, a 100 mg/kg
dose would require the administration of 0.25 mL of the 10 mg/mL suspension.

o Administer the suspension immediately after preparation to ensure homogeneity. If not
used immediately, vortex the suspension again before each administration.

Experimental Protocol: Oral Glucose Tolerance Test
(OGTT) in Mice

This protocol outlines the procedure for conducting an OGTT in mice using an oral gavage of
Metabolex-36.

Materials:

o Metabolex-36 dosing solution (prepared as described above)
e Glucose solution (2 g/kg body weight)

¢ Glucometer and test strips

e Mice (e.g., C57BL/6J)

e Animal scale

» Oral gavage needles (20-22 gauge, ball-tipped)

e Syringes (1 mL)

» Blood collection tubes (e.g., EDTA-coated capillaries)
e Timer

Protocol:

¢ Animal Acclimatization and Fasting:

o House the mice in a controlled environment for at least one week before the experiment.
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o Fast the mice for 6 hours prior to the experiment, with free access to water.

e Baseline Measurements:
o Weigh each mouse to calculate the required dose of Metabolex-36 and glucose.
o Obtain a baseline blood glucose reading (t= -30 min) from the tail vein.

e Metabolex-36 Administration:

o Administer the prepared Metabolex-36 suspension or vehicle control via oral gavage at
the desired dose (e.g., 100 mg/kg).

e Glucose Challenge:

o Thirty minutes after the administration of Metabolex-36 (= 0 min), administer the glucose
solution (2 g/kg) via oral gavage.

e Blood Glucose Monitoring:

o Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes after the glucose
challenge.

o Collect a small drop of blood from the tail vein for each measurement.
o Data Analysis:
o Plot the mean blood glucose concentration versus time for each treatment group.

o Calculate the area under the curve (AUC) for blood glucose to quantify the glucose

excursion.

Signaling Pathways and Experimental Workflow
GPR120 Signaling Pathway

Activation of GPR120 by Metabolex-36 initiates two primary signaling cascades:
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e Gaqg/11 Pathway: This pathway leads to the activation of Phospholipase C (PLC), which in
turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the
release of intracellular calcium, contributing to the secretion of glucagon-like peptide-1 (GLP-
1).

e [B-Arrestin-2 Pathway: This pathway is responsible for the anti-inflammatory effects of
GPR120 activation.
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Caption: GPR120 signaling cascade initiated by Metabolex-36.

Experimental Workflow for Oral Glucose Tolerance Test

The following diagram illustrates the key steps in performing an oral glucose tolerance test with
Metabolex-36.
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Caption: Workflow for an in vivo Oral Glucose Tolerance Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b608977?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716539/
https://www.researchgate.net/figure/Effect-of-Metabolex-36-and-AZ13581837-on-oral-glucose-tolerance-in-mice-Effect-of_fig4_321579976
https://www.researchgate.net/publication/321579976_The_acute_glucose_lowering_effect_of_specific_GPR120_activation_in_mice_is_mainly_driven_by_glucagon-like_peptide_1
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/product/b608977#how-to-prepare-metabolex-36-for-in-vivo-administration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608977?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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